2-{[2-(2-ethylanilino)-2-oxoethyl]sulfanyl}-N-(4-methylphenyl)acetamide

• Molecular Formula: C19H22N2O2S
• Molecular Weight: 342.5 g/mol
• IUPAC Name: 2-[2-(2-ethylanilino)-2-oxoethyl]sulfanyl-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C19H22N2O2S/c1-3-15-6-4-5-7-17(15)21-19(23)13-24-12-18(22)20-16-10-8-14(2)9-11-16/h4-11H,3,12-13H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: CWKJXJGQNZRDAC-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1NC(=O)CSCC(=O)NC2=CC=C(C=C2)C

Description

2-{[2-(2-ethylanilino)-2-oxoethyl]sulfanyl}-N-(4-methylphenyl)acetamide is a chemical compound that has attracted the attention of researchers in the field of medicinal chemistry due to its potential therapeutic properties. This compound is also known as EAEASA and has been studied extensively for its pharmacological properties, including its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of EAEASA is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways involved in cancer cell growth and inflammation. EAEASA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of histone deacetylase (HDAC), an enzyme that is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
EAEASA has been found to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, in animal models. It has also been found to induce apoptosis, or programmed cell death, in cancer cells. EAEASA has been shown to inhibit the migration and invasion of cancer cells, which are important steps in the metastasis of cancer.

Advantages and Limitations for Lab Experiments

EAEASA has several advantages as a research tool. It is a relatively simple compound to synthesize and can be obtained in high purity and yield. It has been shown to have potent anticancer and anti-inflammatory effects, making it a promising candidate for further study. However, there are also some limitations to using EAEASA in lab experiments. It has not been extensively tested in humans, so its safety and efficacy in humans are not yet known. Additionally, the mechanism of action of EAEASA is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of EAEASA. One direction is to further investigate its mechanism of action and identify the specific enzymes and pathways that it targets. Another direction is to test its efficacy in animal models of cancer and inflammation. Additionally, it would be interesting to study the pharmacokinetics and pharmacodynamics of EAEASA in humans to determine its safety and efficacy as a potential therapeutic agent. Finally, it would be useful to investigate the potential of EAEASA as a lead compound for the development of new drugs with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of EAEASA involves the reaction of 2-(2-ethylanilino)-2-oxoethyl mercaptan with N-(4-methylphenyl)acetamide in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to obtain the desired product. The purity and yield of the product depend on the reaction conditions, including temperature, pressure, and reaction time.

Scientific Research Applications

EAEASA has been studied extensively for its potential therapeutic properties. It has been shown to have anticancer, anti-inflammatory, and analgesic effects. EAEASA has been tested on various cancer cell lines, including breast cancer, lung cancer, and colon cancer, and has been found to inhibit the growth of cancer cells. It has also been found to reduce inflammation and pain in animal models.